N,N'-bis(2,3-dihydroxybenzoyl)-N''-hexanoyltren

• Molecular Formula: C26H36N4O7
• Molecular Weight: 516.6 g/mol
• IUPAC Name: N-[2-[2-[(2,3-dihydroxybenzoyl)amino]ethyl-[2-(hexanoylamino)ethyl]amino]ethyl]-2,3-dihydroxybenzamide
• InChI: InChI=1S/C26H36N4O7/c1-2-3-4-11-22(33)27-12-15-30(16-13-28-25(36)18-7-5-9-20(31)23(18)34)17-14-29-26(37)19-8-6-10-21(32)24(19)35/h5-10,31-32,34-35H,2-4,11-17H2,1H3,(H,27,33)(H,28,36)(H,29,37)
• InChI Key: QORASAFRNIETBA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)NCCN(CCNC(=O)C1=C(C(=CC=C1)O)O)CCNC(=O)C2=C(C(=CC=C2)O)O

Description

N,N'-bis(2,3-dihydroxybenzoyl)-N''-hexanoyltren is a triamide. It derives from a tris(2-aminoethyl)amine.

Scientific Research Applications

• Synthesis and Characterization:

  • A novel tripodal mono-hydroxamate, bis catecholate siderophore mimic, N(alpha),-N(epsilon)-bis[2,3-dihydroxybenzoyl]-l-lysyl-(gamma-N-methyl-N-hydroxyamido)-l-glutamic acid (H(6)L), was synthesized and characterized. The chelation chemistry with respect to iron(III) was characterized in aqueous solution through spectrophotometric and potentiometric titration techniques. This research sheds light on the ligand's ability to deliver essential nutrients to living cells, emphasizing its importance in biological systems and potential applications in bioremediation or medical therapies (Mies, Gebhardt, Möllmann, & Crumbliss, 2008).

• Supramolecular Assembly:

  • The study of molecular recognition of 3,5-dihydroxybenzoic acid and its bromo derivative with N-donor compounds unveiled intriguing patterns of recognition through hydrogen bonds. This research indicates the potential of these compounds in forming structured, high-dimensional molecular assemblies, which can be pivotal in designing sophisticated molecular architectures for nanotechnology and material science applications (Varughese & Pedireddi, 2006).

• Photopolymerization in Dental Applications:

  • N,N'-dimethyl,-N,N'-di(methacryloxy ethyl)-1,6-hexanediamine (NDMH) was synthesized to replace components in dental resin mixtures, highlighting its potential in improving the physical and mechanical properties of dental resins. This finding is significant in dental materials science, suggesting improved performance and durability of dental restorations (Nie & Bowman, 2002).

• Synthesis of Hyperbranched Polymers:

  • The synthesis of a new AB2 monomer, 2,3-bis(3-amino-4-hydroxyphenyl)quinoxaline-6-carboxylic acid dihydrochloride, and its subsequent polycondensation to afford a hyperbranched quinoxaline−benzoxazole polymer is noteworthy. This polymer, due to its unique structure and end-capping with various functionalities, presents a wide array of potential applications in the field of material science, particularly in developing new materials with specific, desirable properties (Baek, Simko, & Tan, 2006).

• Catalytic Application in Palladium-Catalyzed Direct Arylation:

  • The synthesis of quinoxaline-linked bis(benzimidazolium) salts as bis-N-heterocyclic carbene (NHC) precursors and their use in the construction of bi(hetero)aryls by palladium-catalyzed direct C-H activation process illuminates the catalytic capabilities of these compounds. This application is crucial in organic synthesis, particularly in constructing complex molecules efficiently and selectively (Kaloğlu, Şahan, Düşünceli, & Özdemir, 2021).